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Compound of Interest

Compound Name: 4-Methoxy-3,5-dimethylaniline

Cat. No.: B181746 Get Quote

In-Depth Technical Guide: 4-Methoxy-3,5-
dimethylaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Methoxy-3,5-dimethylaniline, a

substituted aniline derivative of interest in various chemical and pharmaceutical research fields.

This document details its chemical and physical properties, outlines potential synthetic routes,

and explores its potential biological significance, with a focus on data relevant to drug

discovery and development.

Core Chemical Data
CAS Number: 39785-37-0[1][2]

Molecular Formula: C₉H₁₃NO[1][2][3]

Molecular Weight: 151.21 g/mol [1][2]
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Property Value Source

CAS Number 39785-37-0 [1][2]

Molecular Formula C₉H₁₃NO [1][2][3]

Molecular Weight 151.21 g/mol [1][2]

IUPAC Name 4-methoxy-3,5-dimethylaniline [1]

Synonyms
4-Amino-2,6-dimethylanisole,

3,5-dimethyl-4-methoxyaniline
[1]

Melting Point 57.0-64.0 °C

Predicted XlogP 1.9 [1][3]

Appearance
Cream to green to brown

crystals or powder

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the direct synthesis of 4-Methoxy-3,5-
dimethylaniline is not readily available in the searched literature, plausible synthetic routes

can be devised based on established organic chemistry principles and procedures for

analogous compounds. Two potential strategies are outlined below.

Method 1: Reduction of a Nitroaromatic Precursor
This common and effective method for synthesizing anilines involves the reduction of a

corresponding nitro compound. The workflow for this approach is as follows:

Step 1: Nitration Step 2: Reduction

3,5-dimethylanisole HNO₃ / H₂SO₄ 4-nitro-3,5-dimethylanisole SnCl₂ / HCl or H₂/Pd-C 4-Methoxy-3,5-dimethylaniline

4-Halo-3,5-dimethylanisole
(e.g., Bromo or Iodo)

Ammonia or Amide equivalent
(e.g., NaN₃ followed by reduction) 4-Methoxy-3,5-dimethylaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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